Cas no 96838-38-9 (2-(Methylthio)-N-[(phenylmethoxy)carbonyl]-L-tryptophan methyl ester)

• Product Name: 2-(Methylthio)-N-[(phenylmethoxy)carbonyl]-L-tryptophan methyl ester
• CAS No: 96838-38-9
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6625251
• Update Time: 2024-01-15

2-(Methylthio)-N-[(phenylmethoxy)carbonyl]-L-tryptophan methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-N-[(phenylmethoxy)carbonyl]-L-tryptophan methyl ester

• Inchi： 1S/C21H22N2O4S/c1-26-20(24)18(23-21(25)27-13-14-8-4-3-5-9-14)12-16-15-10-6-7-11-17(15)22-19(16)28-2/h3-11,18,22H,12-13H2,1-2H3,(H,23,25)/t18-/m0/s1
• InChI Key： LHUKJIRERKQYLW-SFHVURJKSA-N
• SMILES： C(OC)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1SC)NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.7±55.0 °C(Predicted)
• pka: 10.73±0.46(Predicted)